3-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(2,5-dimethylphenyl)propanamide

• IUPAC Name: 3-(7,8-dimethoxy-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-(2,5-dimethylphenyl)propanamide
• InChI: InChI=1S/C23H24N4O4/c1-13-5-6-14(2)16(9-13)25-20(28)7-8-27-12-24-21-15-10-18(30-3)19(31-4)11-17(15)26-22(21)23(27)29/h5-6,9-12,26H,7-8H2,1-4H3,(H,25,28)
• InChI Key: GJGFXWUGNKKLAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CCN2C=NC3=C(C2=O)NC4=CC(=C(C=C43)OC)OC
• Molecular Formula: C23H24N4O4
• Molecular Weight: 420.5 g/mol

Description

3-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(2,5-dimethylphenyl)propanamide is a useful research compound. Its molecular formula is C23H24N4O4 and its molecular weight is 420.469. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• 3-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(2,5-dimethylphenyl)propanamide is involved in the synthesis of 5H-pyrimido[5,4-b]indole derivatives. Reactions with aryl isocyanates, aryl isothiocyanates, and cyanamides lead to the formation of these derivatives, offering versatility in chemical synthesis (Shestakov et al., 2009).

Crystal Structure and Biological Activity

• The compound has been studied for its crystal structure and biological activity, particularly in the realm of herbicidal activity. This reflects its potential utility in agricultural chemistry (Liu et al., 2008).

Biochemical Relevance

• It's also noteworthy in the context of biochemical research, where its derivatives have been shown to exhibit certain biological activities, including binding to specific receptors like alpha 1 adrenoceptors (Russo et al., 1991).

Pharmacological Exploration

• Some derivatives of this compound have shown potential in pharmacology, specifically as inhibitors of certain enzymes, which could have implications for the development of new therapeutic agents (Monge et al., 1993).

Molecular Synthesis and Structural Analysis

• In molecular synthesis, its role in forming complex chemical structures such as 2-oxo-1,2,4,9-tetrahydro-3H-pyrimido[4,5-b]indoles is significant, showcasing its importance in synthetic chemistry (Kaptı et al., 2016).

Chemical Properties and Reactivity

• Research into the chemical properties and reactivity of derivatives of this compound has led to insights into the nature of various biological activities, including their role as potential NO synthase inhibitors (Rastorgueva et al., 2004).